N-(2-bromophenyl)-3,4-dimethoxybenzenesulfonamide

• Molecular Formula: C14H14BrNO4S
• Molecular Weight: 372.24 g/mol
• IUPAC Name: N-(2-bromophenyl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H14BrNO4S/c1-19-13-8-7-10(9-14(13)20-2)21(17,18)16-12-6-4-3-5-11(12)15/h3-9,16H,1-2H3
• InChI Key: VXEGVQBSRIZZOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2Br)OC

Description

N-(2-bromophenyl)-3,4-dimethoxybenzenesulfonamide is an organic compound that belongs to the class of sulfonamides. This compound is characterized by the presence of a bromophenyl group attached to a benzenesulfonamide moiety, which is further substituted with two methoxy groups. The unique structure of this compound makes it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-bromophenyl)-3,4-dimethoxybenzenesulfonamide typically involves the reaction of 2-bromophenylamine with 3,4-dimethoxybenzenesulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and